Cas no 333757-02-1 ({4-(4-Chlorophenyl)sulfonylpiperazino}(phenyl)methanone)

• Product Name: {4-(4-Chlorophenyl)sulfonylpiperazino}(phenyl)methanone
• CAS No: 333757-02-1
• MF: C₁₇H₁₇ClN₂O₃S
• MW: 364.846482038498
• CID: 3075448
• PubChem ID: 1148003
• Update Time: 2025-05-24

{4-(4-Chlorophenyl)sulfonylpiperazino}(phenyl)methanone Chemical and Physical Properties

Names and Identifiers

• 1-benzoyl-4-[(4-chlorophenyl)sulfonyl]piperazine
• {4-[(4-chlorophenyl)sulfonyl]piperazino}(phenyl)methanone
• STK127297
• SR-01000475597-1
• AP-263/41011619
• AKOS000553070
• Z29408452
• Oprea1_249829
• HMS579A03
• CS-0269737
• 4P-542S
• 333757-02-1
• {4-[(4-chlorophenyl)sulfonyl]piperazin-1-yl}(phenyl)methanone
• Oprea1_149159
• Bionet1_003601
• BRD-K05087666-001-01-0
• SR-01000475597
• 1-benzoyl-4-(4-chlorobenzenesulfonyl)piperazine
• SCHEMBL7890110
• (4-((4-Chlorophenyl)sulfonyl)piperazin-1-yl)(phenyl)methanone
• [4-(4-chlorophenyl)sulfonylpiperazin-1-yl]-phenylmethanone
• {4-(4-Chlorophenyl)sulfonylpiperazino}(phenyl)methanone

• Inchi： 1S/C17H17ClN2O3S/c18-15-6-8-16(9-7-15)24(22,23)20-12-10-19(11-13-20)17(21)14-4-2-1-3-5-14/h1-9H,10-13H2
• InChI Key： SUOOKEHFLSBDNZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(N1CCN(C(C2C=CC=CC=2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 364.0648413Da
• Monoisotopic Mass: 364.0648413Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on {4-(4-Chlorophenyl)sulfonylpiperazino}(phenyl)methanone

Introduction to {4-(4-Chlorophenyl)sulfonylpiperazino}(phenyl)methanone (CAS No. 333757-02-1)

{4-(4-Chlorophenyl)sulfonylpiperazino}(phenyl)methanone, also known by its CAS registry number 333757-02-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of sulfonamides, which are widely studied for their potential applications in drug development. The molecule consists of a piperazine ring substituted with a sulfonyl group attached to a 4-chlorophenyl moiety and a phenyl group connected via a methanone linkage. Its unique structure endows it with distinctive chemical and biological properties.

The synthesis of {4-(4-Chlorophenyl)sulfonylpiperazino}(phenyl)methanone involves multi-step organic reactions, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity, facilitating its use in various research applications. The compound's stability under different conditions has been thoroughly investigated, making it suitable for both laboratory studies and potential industrial applications.

One of the most notable aspects of {4-(4-Chlorophenyl)sulfonylpiperazino}(phenyl)methanone is its pharmacological activity. Studies have demonstrated that this compound exhibits potent inhibitory effects on certain enzymes, making it a promising candidate for the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry highlights its ability to modulate kinase activity, a critical target in the treatment of various diseases, including cancer and inflammatory disorders.

Moreover, the compound's interaction with biological systems has been explored through in vitro and in vivo experiments. These studies have revealed its ability to cross cellular membranes efficiently, enhancing its bioavailability. The pharmacokinetic profile of {4-(4-Chlorophenyl)sulfonylpiperazino}(phenyl)methanone has been optimized through structural modifications, further underscoring its potential as a drug candidate.

In addition to its pharmacological applications, {4-(4-Chlorophenyl)sulfonylpiperazino}(phenyl)methanone has found utility in materials science. Its unique electronic properties make it an attractive candidate for use in organic electronics and optoelectronic devices. Recent research has focused on incorporating this compound into polymer blends to enhance their electrical conductivity without compromising mechanical integrity.

The environmental impact of {4-(4-Chlorophenyl)sulfonylpiperazino}(phenyl)methanone has also been a topic of interest. Studies conducted under controlled conditions have assessed its biodegradability and toxicity to aquatic organisms. These findings are crucial for ensuring the safe handling and disposal of the compound during industrial processes.

In conclusion, {4-(4-Chlorophenyl)sulfonylpiperazino}(phenyl)methanone (CAS No. 333757-02-1) is a versatile compound with diverse applications across multiple disciplines. Its chemical synthesis, pharmacological activity, material science potential, and environmental profile have been extensively studied, providing a solid foundation for future research and development efforts.